N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide

• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol
• IUPAC Name: N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H17N3O3S/c1-13-8-10-15(11-9-13)24(21,22)20(2)12-16-18-17(19-23-16)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key: PLGCVJUJUUCYQH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CC2=NC(=NO2)C3=CC=CC=C3

Description

N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide, also known as DMXAA, is a small molecule with potential anti-cancer properties. DMXAA has been studied extensively in recent years due to its unique mechanism of action and promising results in preclinical studies.

Mechanism of Action

N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide exerts its anti-cancer effects through the activation of the STING pathway, which is a critical component of the innate immune system. N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide binds to STING and activates the downstream signaling pathway, leading to the production of cytokines and chemokines that recruit immune cells to the tumor microenvironment. This results in the induction of tumor cell death and the inhibition of tumor growth.
Biochemical and Physiological Effects
N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been found to induce the production of cytokines and chemokines, activate immune cells, and inhibit angiogenesis. N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and has good solubility in water. N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has also been shown to have potent anti-tumor activity in a variety of cancer models, making it a useful tool for studying cancer biology. However, N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has some limitations for lab experiments. It has poor bioavailability and a short half-life in vivo, which can make it difficult to administer and study in animal models.

Future Directions

There are several future directions for research on N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide. One area of interest is the development of more potent and selective STING agonists that can be used for cancer treatment. Another area of interest is the combination of N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide with other cancer therapies, such as chemotherapy and immunotherapy, to enhance their efficacy. Additionally, research is needed to better understand the mechanisms of resistance to N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide and to develop strategies to overcome resistance. Finally, clinical trials are needed to evaluate the safety and efficacy of N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide in humans.

Synthesis Methods

N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide can be synthesized through a multi-step process that involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with N,N-dimethyl-4-aminobenzenesulfonamide to form N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide.

Scientific Research Applications

N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has been studied extensively in preclinical and clinical studies for its potential anti-cancer properties. It has been shown to have potent anti-tumor activity in a variety of cancer models, including lung, breast, colon, and prostate cancer. N,4-dimethyl-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]benzenesulfonamide has been found to induce tumor necrosis and inhibit angiogenesis, which are important mechanisms in cancer treatment.